![molecular formula C15H18O3 B3947005 4-butyl-7-ethoxy-2H-chromen-2-one](/img/structure/B3947005.png)
4-butyl-7-ethoxy-2H-chromen-2-one
Overview
Description
4-butyl-7-ethoxy-2H-chromen-2-one, also known as ethyl butyl coumarin, is a chemical compound that belongs to the coumarin family. It is widely used in scientific research for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-butyl-7-ethoxy-2H-chromen-2-one is not fully understood. However, it is believed to act as a chelating agent for metal ions, which can lead to the generation of reactive oxygen species (ROS) and subsequent cell damage. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which can have neurological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has antioxidant activity, which can help protect cells from oxidative stress. It has also been shown to have anti-inflammatory activity, which can help reduce inflammation in the body. Additionally, it has been shown to have neuroprotective effects, which can help protect neurons from damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-butyl-7-ethoxy-2H-chromen-2-one in lab experiments is its fluorescent properties, which make it easy to detect and quantify. It is also relatively easy to synthesize and purify. However, one limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 4-butyl-7-ethoxy-2H-chromen-2-one in scientific research. One area of interest is its potential use as a photosensitizer in photodynamic therapy for the treatment of cancer. Another area of interest is its potential use as a chelating agent for the development of new metal ion sensors. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
In conclusion, this compound is a versatile chemical compound that has many potential applications in scientific research. Its fluorescent properties, antioxidant activity, and neuroprotective effects make it a valuable tool for studying various biological processes. Further research is needed to fully understand its potential therapeutic applications and to develop new methods for its synthesis and purification.
Scientific Research Applications
4-butyl-7-ethoxy-2H-chromen-2-one has been widely used in scientific research as a fluorescent probe for the detection of metal ions, such as copper, iron, and zinc. It has also been used as a photosensitizer in photodynamic therapy for the treatment of cancer. Additionally, it has been used as a model compound for the study of the antioxidant activity of coumarin derivatives.
properties
IUPAC Name |
4-butyl-7-ethoxychromen-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O3/c1-3-5-6-11-9-15(16)18-14-10-12(17-4-2)7-8-13(11)14/h7-10H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPKRRNLMUIAAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC(=O)OC2=C1C=CC(=C2)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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